Cas no 1448064-28-5 (3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo3.2.1octane)

• Product Name: 3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo3.2.1octane
• CAS No: 1448064-28-5
• MF: C₂₁H₂₁NO₅S
• MW: 399.460144758224
• CID: 6408272
• PubChem ID: 71808948
• Update Time: 2025-05-19

3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo3.2.1octane
• [3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-(1,3-benzodioxol-5-yl)methanone
• 3-(BENZENESULFONYL)-8-(2H-1,3-BENZODIOXOLE-5-CARBONYL)-8-AZABICYCLO[3.2.1]OCTANE
• F6441-4842
• 1448064-28-5
• benzo[d][1,3]dioxol-5-yl((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone
• AKOS024563952
• CHEMBL4980593

• Inchi： 1S/C21H21NO5S/c23-21(14-6-9-19-20(10-14)27-13-26-19)22-15-7-8-16(22)12-18(11-15)28(24,25)17-4-2-1-3-5-17/h1-6,9-10,15-16,18H,7-8,11-13H2
• InChI Key： GUQRJTBBDCMUFP-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC(S(C1=CC=CC=C1)(=O)=O)C2)(C1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 399.11404394g/mol
• Monoisotopic Mass: 399.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo3.2.1octane

Introduction to 3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo[3.2.1]octane (CAS No. 1448064-28-5)

3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo[3.2.1]octane, identified by its CAS number 1448064-28-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate bicyclic structure and functional groups, presents a unique framework for the development of novel therapeutic agents. The compound's molecular architecture incorporates a benzenesulfonyl moiety and a 2H-1,3-benzodioxole-5-carbonyl substituent, which are strategically positioned within an 8-azabicyclo[3.2.1]octane core. This structural configuration not only imparts distinct chemical properties but also opens up possibilities for diverse biological activities.

The benzenesulfonyl group is a well-known pharmacophore that has been extensively studied for its role in modulating enzyme activity and receptor binding. In particular, sulfonyl groups are frequently incorporated into drugs due to their ability to enhance binding affinity and metabolic stability. The presence of this moiety in 3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo[3.2.1]octane suggests potential interactions with biological targets such as kinases and transcription factors, which are critical in various disease pathways.

Complementing the benzenesulfonyl group is the 2H-1,3-benzodioxole-5-carbonyl substituent, a structural element that is often associated with significant pharmacological properties. Benzodioxole derivatives are known for their versatility in medicinal chemistry, exhibiting activities ranging from antimicrobial to anti-inflammatory effects. The carbonyl functionality further enhances the compound's reactivity and potential for further derivatization, allowing for the creation of analogs with tailored biological profiles.

The core structure of 3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo[3.2.1]octane, namely 8-azabicyclo[3.2.1]octane, is particularly noteworthy due to its rigid bicyclic framework. This type of scaffold is often employed in drug design to achieve optimal spatial orientation of functional groups relative to biological targets, thereby improving efficacy and selectivity. The nitrogen atom within the bicyclic system also introduces potential sites for hydrogen bonding or ionic interactions with biological partners, further enhancing the compound's pharmacological potential.

In recent years, there has been growing interest in the development of molecules that can modulate complex signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The unique combination of functional groups in 3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo[3.2.1]octane positions it as a promising candidate for further investigation in this context. For instance, studies have demonstrated that sulfonamide derivatives can inhibit key enzymes involved in tumor growth and progression by interfering with signal transduction cascades.

Moreover, the incorporation of both sulfonyl and benzodioxole moieties into a single molecule may lead to synergistic effects, where each group contributes to overall biological activity through distinct mechanisms. Such multifunctional compounds are highly sought after in drug discovery due to their potential to address multiple aspects of a disease simultaneously, thereby improving therapeutic outcomes.

The synthesis of 3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo[3.2.1]octane presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic core requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advanced synthetic methodologies such as transition metal-catalyzed reactions or organometallic chemistry may be employed to facilitate the formation of key bonds within the molecule.

Once synthesized, the compound can be subjected to rigorous biological evaluation to assess its potential therapeutic applications. Techniques such as high-throughput screening (HTS) can be utilized to identify interactions with target proteins or enzymes at an early stage of drug development. Additionally, computational modeling can provide insights into the molecular interactions between 3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo[3.2.1]octane and biological targets, aiding in the optimization of its pharmacological properties.

The long-term prospects for this compound are promising given its structural complexity and functional diversity. Further research may focus on exploring derivatives with enhanced solubility or improved bioavailability, as well as investigating novel synthetic routes that could streamline production processes.

In conclusion,3-(benzenesulfonyl)-8-(2H-1,3-benzodioxole-5-carbonyl)-8-azabicyclo[3.2.1]octane (CAS No.1448064-28^-5) represents a compelling entity in pharmaceutical research due to its intricate molecular design and potential biological activities. Its unique combination of functional groups offers a foundation for developing innovative therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is poised to make significant contributions to the field of medicinal chemistry.